Cas no 849353-45-3 (3-Fluoro-6-methyl-2-nitrophenol)

3-Fluoro-6-methyl-2-nitrophenol is a fluorinated nitrophenol derivative characterized by its distinct substitution pattern, incorporating both electron-withdrawing (fluoro and nitro) and electron-donating (methyl) groups. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine enhances metabolic stability and lipophilicity, while the nitro group offers reactivity for further functionalization. Its crystalline form and well-defined structure facilitate purification and handling. Researchers value this compound for its utility in constructing complex molecular frameworks, particularly in medicinal chemistry where fluorinated aromatics are sought after for their bioactivity and pharmacokinetic properties.
3-Fluoro-6-methyl-2-nitrophenol structure
849353-45-3 structure
Product Name:3-Fluoro-6-methyl-2-nitrophenol
CAS No:849353-45-3
MF:C7H6FNO3
MW:171.125845432281
CID:1092292
PubChem ID:60026295
Update Time:2025-06-07

3-Fluoro-6-methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-6-methyl-2-nitrophenol
    • A904066
    • CS-0153733
    • HZJIRMXUCZVKRV-UHFFFAOYSA-N
    • SCHEMBL5780946
    • MFCD22045309
    • DTXSID101304454
    • D82770
    • 849353-45-3
    • Phenol, 3-fluoro-6-methyl-2-nitro-
    • Inchi: 1S/C7H6FNO3/c1-4-2-3-5(8)6(7(4)10)9(11)12/h2-3,10H,1H3
    • InChI Key: HZJIRMXUCZVKRV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=C(C=1[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 171.03317122g/mol
  • Monoisotopic Mass: 171.03317122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66Ų

3-Fluoro-6-methyl-2-nitrophenol Pricemore >>

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